Cas no 14031-86-8 (1-Heptene,2,4,4,6,6-pentamethyl-)

• Product Name: 1-Heptene,2,4,4,6,6-pentamethyl-
• CAS No: 14031-86-8
• MF: C₁₂H₂₄
• MW: 168.318964004517
• CID: 154634
• PubChem ID: 84164
• Update Time: 2025-04-19

1-Heptene,2,4,4,6,6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene,2,4,4,6,6-pentamethyl-
• 2,4,4,6,6-pentamethylhept-1-ene
• 2,4,4,6,6-Pentamethylheptene-1
• Einecs 237-869-2
• 2,4,4,6,6-Pentamethyl-1-heptene
• 1-Heptene, 2,4,4,6,6-pentamethyl-
• NSSBKMKRTGHAAN-UHFFFAOYSA-N
• DTXSID5065697
• NS00024547
• 14031-86-8
• 588OS7953P
• Q27261573
• 2,4,4,6,6-pentamethyl-hept-1-ene
• UNII-588OS7953P

• Inchi： 1S/C12H24/c1-10(2)8-12(6,7)9-11(3,4)5/h1,8-9H2,2-7H3
• InChI Key： NSSBKMKRTGHAAN-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC(=C)C)CC(C)(C)C

Computed Properties

• Exact Mass: 168.18792
• Monoisotopic Mass: 168.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.4

Experimental Properties

• Density: 0.759
• Boiling Point: 190.9°Cat760mmHg
• Flash Point: 56.7°C
• Refractive Index: 1.429
• PSA: 0